Cas no 1892117-84-8 (3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 1892117-84-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6442424
• PubChem ID: 117321902
• Update Time: 2025-06-08

3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1892117-84-8
• EN300-1999546
• 3-(2-hydroxy-3-methoxyphenyl)-3-methylbutanoic acid
• 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid

• Inchi： 1S/C12H16O4/c1-12(2,7-10(13)14)8-5-4-6-9(16-3)11(8)15/h4-6,15H,7H2,1-3H3,(H,13,14)
• InChI Key： GBKSBGHINPSTKR-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(C)(C)CC(=O)O)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid

Comprehensive Overview of 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1892117-84-8)

3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1892117-84-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its hydroxyl and methoxy functional groups, belongs to the class of aryl-substituted carboxylic acids, which are widely studied for their bioactive potential. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, nutraceuticals, and as a building block for more complex chemical syntheses.

The molecular structure of 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid features a phenyl ring substituted with both a hydroxyl group at the 2-position and a methoxy group at the 3-position, coupled with a 3-methylbutanoic acid side chain. This arrangement imparts distinct physicochemical properties, such as moderate solubility in polar solvents and a propensity for hydrogen bonding, making it a versatile intermediate in organic synthesis. Its CAS No. 1892117-84-8 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for bioactive phenolic compounds like 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid has surged, driven by growing interest in natural product derivatives and their health benefits. Consumers and researchers alike are exploring its potential antioxidant and anti-inflammatory properties, aligning with trends in functional foods and nutraceuticals. Online searches frequently include queries such as "health benefits of methoxy-substituted phenols" or "applications of hydroxy-methoxy phenyl derivatives," reflecting widespread curiosity about its uses.

From a synthetic perspective, 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid is often employed as a precursor in the development of more complex molecules. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of esters, amides, or other derivatives with tailored properties. This adaptability makes it valuable in medicinal chemistry, where researchers modify its structure to enhance bioavailability or target specificity. The compound’s CAS No. 1892117-84-8 is frequently cited in patents and research papers focusing on drug design and biochemical pathways.

Environmental and sustainability considerations also play a role in the compound’s appeal. As industries shift toward green chemistry, the synthesis of 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid using eco-friendly catalysts or renewable feedstocks has become a topic of interest. Searches related to "sustainable synthesis of aryl carboxylic acids" or "green methods for phenol derivatives" highlight this trend. The compound’s potential biodegradability and low toxicity profile further enhance its suitability for applications in eco-conscious formulations.

In analytical chemistry, 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid is often analyzed using techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods help verify its purity, quantify its concentration, and elucidate its structural features. The precise identification facilitated by its CAS No. 1892117-84-8 ensures consistency across studies, making it a reliable reference standard in laboratories worldwide.

Looking ahead, the compound’s versatility positions it as a key player in interdisciplinary research. Whether in pharmaceuticals, cosmetics, or material science, 3-(2-Hydroxy-3-methoxyphenyl)-3-methylbutanoic acid continues to inspire innovation. Its alignment with current trends—such as the search for natural antioxidants and sustainable chemicals—ensures its relevance in both academic and industrial settings. For those seeking detailed protocols or safety data, referencing its CAS No. 1892117-84-8 in reputable databases is essential for accurate information.